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Compound of Interest

Compound Name: Mordant Orange 1

Cat. No.: B1664777

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a detailed overview of the synthesis route for Mordant
Orange 1, also known as Alizarine Yellow R. The information compiled herein is intended for
researchers, scientists, and professionals in the field of drug development and other related
scientific disciplines. This guide offers a thorough examination of the chemical process,
including a summary of materials, a step-by-step experimental protocol, and a visual
representation of the synthesis pathway.

Core Synthesis Route

The synthesis of Mordant Orange 1 is a classic example of an azo coupling reaction. The
process involves two primary stages: the diazotization of an aromatic amine, followed by the
coupling of the resulting diazonium salt with a coupling agent. In the case of Mordant Orange
1, the synthesis predominantly utilizes 4-nitroaniline as the aromatic amine and salicylic acid
(or its sodium salt) as the coupling component.[1][2][3][4]

The overall reaction can be summarized as the diazotization of 4-nitroaniline and its
subsequent coupling with 2-hydroxybenzoic acid (salicylic acid).[3]

Quantitative Data Summary

The following table outlines the key reactants and their specifications for the synthesis of
Mordant Orange 1.
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Reactant / Reagent

Molecular Formula

Molar Mass ( g/mol )

Role

Aromatic Amine

4-Nitroaniline CeHsN20:2 138.12 )
(Diazo Component)
Sodium Nitrite NaNO:2 69.00 Diazotizing Agent
] ) Acidic Medium for
Hydrochloric Acid HCI 36.46 ) o
Diazotization
Salicylic Acid C7HeOs3 138.12 Coupling Component
_ _ Alkaline Medium for
Sodium Hydroxide NaOH 40.00

Coupling

Experimental Protocol

This section provides a detailed methodology for the synthesis of Mordant Orange 1.

Materials:

e 4-Nitroaniline

e Concentrated Hydrochloric Acid

e Sodium Nitrite

o Distilled Water

 Salicylic Acid

e Sodium Hydroxide

e Ice

o Beakers

e Stirring Rod

e pH indicator paper
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Procedure:
Part 1: Diazotization of 4-Nitroaniline

 In a beaker, dissolve 0.01 mol of 4-nitroaniline in a mixture of concentrated hydrochloric acid
and water (1:1 ratio).[1]

o Cool the resulting solution to 0-5°C in an ice bath with continuous stirring.
e In a separate beaker, prepare a solution of sodium nitrite.

e Slowly add the sodium nitrite solution dropwise to the cooled 4-nitroaniline solution. Maintain
the temperature between 0-5°C throughout the addition.

o Continue stirring the mixture for approximately 45 minutes at this temperature to ensure the
complete formation of the diazonium salt.[1]

Part 2: Azo Coupling

¢ In a separate beaker, dissolve 0.01 mole of salicylic acid in an aqueous solution of sodium
hydroxide to form sodium salicylate.[1]

e Cool this solution to 0-5°C in an ice bath.

o Slowly add the previously prepared diazonium salt solution to the cold sodium salicylate
solution with constant stirring.

e The coupling reaction is carried out under alkaline conditions. Continue stirring the reaction
mixture at 0-5°C for about 2 hours.[1]

Part 3: Isolation of Mordant Orange 1

 After the coupling reaction is complete, neutralize the pH of the mixture to 6-7 by the
appropriate addition of acid or base.[1]

» Upon neutralization, Mordant Orange 1 will precipitate out of the solution as an orange to
red powder.[1]
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o Collect the precipitate by filtration.
» Wash the product with cold water to remove any unreacted starting materials and salts.
e The final product can be dried in an oven at a suitable temperature.

Synthesis Pathway Visualization

The following diagram illustrates the key steps in the synthesis of Mordant Orange 1.
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Caption: Synthesis pathway of Mordant Orange 1.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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